5-((2-(4-chlorophenyl)-5-methyloxazol-4-yl)methyl)-2-(3,4-dimethoxyphenyl)pyrazolo[1,5-a]pyrazin-4(5H)-one

Specification

• CAS No.: 1358102-06-3
• Molecular Formula: C25H21ClN4O4
• Molecular Weight: 476.92
• IUPAC Name: 5-[[2-(4-chlorophenyl)-5-methyl-1,3-oxazol-4-yl]methyl]-2-(3,4-dimethoxyphenyl)pyrazolo[1,5-a]pyrazin-4-one
• Standard InChI: InChI=1S/C25H21ClN4O4/c1-15-20(27-24(34-15)16-4-7-18(26)8-5-16)14-29-10-11-30-21(25(29)31)13-19(28-30)17-6-9-22(32-2)23(12-17)33-3/h4-13H,14H2,1-3H3
• Standard InChI Key: XQVJAODZRIHCRX-UHFFFAOYSA-N
• SMILES: CC1=C(N=C(O1)C2=CC=C(C=C2)Cl)CN3C=CN4C(=CC(=N4)C5=CC(=C(C=C5)OC)OC)C3=O

Introduction

The compound 5-((2-(4-chlorophenyl)-5-methyloxazol-4-yl)methyl)-2-(3,4-dimethoxyphenyl)pyrazolo[1,5-a]pyrazin-4(5H)-one is a complex organic molecule featuring a pyrazolo[1,5-a]pyrazin-4(5H)-one core, which is modified with a 2-(4-chlorophenyl)-5-methyloxazol-4-ylmethyl group and a 3,4-dimethoxyphenyl group. This compound is of interest in various fields, including medicinal chemistry and biological research, due to its potential pharmacological properties.

Chemical Formula and Molecular Weight

• Chemical Formula: C$_{29}$H$_{24}$ClN$_{5}$O$_{5}$

• Molecular Weight: Approximately 555 g/mol

Structural Features

The compound contains several key structural elements:

• Pyrazolo[1,5-a]pyrazin-4(5H)-one Core: This heterocyclic system is known for its potential biological activity.

• 2-(4-Chlorophenyl)-5-methyloxazol-4-ylmethyl Group: This moiety is often associated with pharmacologically active compounds.

• 3,4-Dimethoxyphenyl Group: This substituent can influence the compound's solubility and interaction with biological targets.

Potential Applications

Given its structural features, this compound could be investigated for several potential applications:

• Medicinal Chemistry: As a candidate for anticancer or antimicrobial therapies.

• Biological Research: To study its interactions with enzymes or receptors.

• Industrial Applications: As a precursor for synthesizing more complex molecules.

Future Research Directions:

• Synthesis and characterization of the compound.

• In vitro and in vivo biological activity assays.

• Structure-activity relationship (SAR) studies to optimize its pharmacological properties.